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Introduction

Bisphenol A (BPA) is a widely used industrial chemical that serves as a monomer for the
production of polycarbonate plastics and epoxy resins. The corresponding bisphenol A
disodium salt is a key intermediate in many of these polymerization processes, often generated
in situ. A thorough understanding of its spectroscopic characteristics is crucial for researchers,
scientists, and professionals involved in polymer chemistry and drug development for reaction
monitoring, quality control, and structural elucidation. This technical guide provides a
comprehensive overview of the available spectroscopic data for bisphenol A disodium salt,
including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass
Spectrometry (MS), along with detailed experimental protocols for its synthesis. Due to the
nature of its use as an intermediate, complete spectroscopic data for the isolated disodium salt
is not extensively published. Therefore, where direct data for the salt is unavailable, data for the
parent compound, bisphenol A, is provided for comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic
compounds. The formation of the disodium salt from bisphenol A leads to distinct changes in
the chemical shifts of the protons and carbons, particularly those in proximity to the phenolic
oxygen atoms.

'H NMR Data

The proton NMR spectrum of bisphenol A disodium salt is characterized by the disappearance
of the phenolic hydroxyl proton signal and a slight upfield shift of the aromatic protons
compared to the parent compound.

Chemical Shift (8) in

Compound Proton Type Solvent
ppm
Bisphenol A Methyl (-CH3) ~1.53 DMSO-ds
Aromatic (Ar-H) 6.64 and 6.97 DMSO-ds
Hydroxyl (-OH) ~9.13 DMSO-ds
Bisphenol A Disodium
Methyl (-CHs3) ~1.53 DMSO-ds
Salt
Aromatic (Ar-H) 6.64 and 6.97[1] DMSO-de
Phenolic Proton Absent[1] DMSO-ds

13C NMR Data

Specific 3C NMR data for bisphenol A disodium salt is not readily available in the literature.
However, based on the principles of NMR spectroscopy, the deprotonation of the hydroxyl
groups to form the phenoxide is expected to cause a significant downfield shift for the carbon
atom directly attached to the oxygen (C-O) and slight shifts for the other aromatic carbons. For
reference, the 13C NMR data for bisphenol A is provided below.
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Chemical Shift (5) in

Compound Carbon Type Solvent
ppm

Bisphenol A Methyl (-CH3) 31.5 CDCls

Quaternary (-C(CHs)2) 42.0 CDCls

Aromatic (C-H) 114.9, 128.2 CDCls

Aromatic (C-C) 143.9 CDCls

Aromatic (C-O) 153.6 CDClIs

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups within a molecule. The most significant

change in the IR spectrum upon formation of bisphenol A disodium salt from bisphenol A is the

disappearance of the broad O-H stretching vibration of the phenolic hydroxyl group.

Compound Functional Group Wavenumber (cm—1)
Bisphenol A O-H stretch (phenolic) ~3300-3500 (broad)
C-H stretch (aromatic) ~3000-3100

C-H stretch (aliphatic) ~2850-3000

C=C stretch (aromatic) ~1500-1600

C-O stretch (phenolic) ~1200-1250

Bisphenol A Disodium Salt O-H stretch Absent

C=C stretch (aromatic)

1508-1611[2]

C-H bend (aliphatic)

1365-1465[2]

C-O stretch (phenoxide)

1050-1300[2]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments. Direct mass spectrometry of the non-volatile bisphenol A disodium salt is
uncommon. The data presented here is for the parent compound, bisphenol A. For the
disodium salt, one would expect to observe the dianion at m/z corresponding to [M-2NaJ?~
under appropriate negative ion mode conditions, or adduct ions in other modes. The exact
mass of bisphenol A disodium salt is 272.07 g/mol .[3]

Compound lon m/z Method
Bisphenol A [M]*+ 228 Electron lonization
[M-CHs]* 213 Electron lonization

Experimental Protocols

The synthesis of bisphenol A disodium salt is typically achieved by reacting bisphenol A with a
sodium base in a suitable solvent.

Synthesis of Bisphenol A Disodium Salt

Materials:

e Bisphenol A (1 equivalent)

e Sodium hydroxide (2 equivalents)
* |Isopropyl alcohol

Procedure:[4]

Charge a three-necked flask with bisphenol A, sodium hydroxide, and isopropyl alcohol.

Bubble nitrogen gas through the mixture to remove oxygen from the flask.

Heat the mixture to 60°C and allow it to react for 1 hour, during which a precipitate will form.

Filter the precipitate under a nitrogen atmosphere.
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« Wash the precipitate twice with hot isopropyl alcohol.

¢ Dry the resulting bis-sodium salt of bisphenol A under reduced pressure at 200°C for 3

hours.

Diagrams
Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic characterization of a
chemical compound like bisphenol A disodium salt.
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Caption: General workflow for spectroscopic analysis.

Relationship between Bisphenol A and its Disodium Salt

This diagram illustrates the chemical transformation and the key spectroscopic changes

observed.
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Spectroscopic Changes

1H NMR: -OH peak disappears IR: O-H stretch disappears
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Caption: Transformation and key spectroscopic changes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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